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Compound of Interest

Compound Name: MCPA-thioethyl

Cat. No.: B1675963

MCPA-thioethyl, a notable member of the phenoxyacetic acid class of herbicides, serves as a
selective and systemic agent for controlling broadleaf weeds. This technical guide provides an
in-depth overview of its chemical structure, physicochemical properties, synthesis, and mode of
action, tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Identification

MCPA-thioethyl, chemically known as S-ethyl (4-chloro-2-methylphenoxy)ethanethioate, is a
synthetic organic compound.[1][2] Its structure features a phenoxy ring substituted with chlorine
and a methyl group, linked to a thioester functional group.

Table 1: Chemical Identifiers for MCPA-thioethyl
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Identifier Value

S-ethyl (4-chloro-2-

IUPAC Name _
methylphenoxy)ethanethioate[1]
S-ethyl 2-(4-chloro-2-

CAS Name )
methylphenoxy)ethanethioate[1]

CAS Registry Number 25319-90-8[3]

Molecular Formula C11H13ClO2S

Canonical SMILES CCSC(=0)COC1=C(C=C(C=C1)ClC

InChl Key AZFKQCNGMSSWDS-UHFFFAOYSA-N

PubChem CID 32876

EC Number 246-831-4

Physicochemical Properties

The physical and chemical characteristics of MCPA-thioethyl are crucial for its application and
environmental fate. It exists as a white crystalline solid at room temperature.

Table 2: Physicochemical Properties of MCPA-thioethyl
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Property Value Source
Molecular Weight 244.74 g/mol
Melting Point 41.5°C
Boiling Point 345.9 °C at 760 mmHg
Degradation Point 280 °C
Flash Point 163 °C
Vapor Pressure at 20 °C 0.13 mPa
Water Solubility at 20 °C (pH
2.28 mg/L

7)
LogP (Octanol/Water Partition

o 3.30690
Coefficient)
Density 1.209 g/cm3

Synthesis and Mode of Action

The commercial synthesis of MCPA-thioethyl is a two-step process. It begins with the
conversion of MCPA acid (4-chloro-2-methylphenoxyacetic acid) to its acid chloride, which is
then reacted with ethanethiol to form the thioester.

MCPA Acid
(4-chloro-2-methylphenoxyacetic acid)

MCPA Acid Chloride P
(Intermediate)

Purification

Thiony! Chloride
i (Washing and Vacuum Distillation)

in Toluene

MCPA-thioethyl
(Technical Grade)

Ethanethiol
(or its sodium salt)
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Figure 1: Commercial synthesis workflow of MCPA-thioethyl.

MCPA-thioethyl functions as a synthetic auxin, mimicking the action of the plant growth
hormone indole-3-acetic acid (IAA). This mimicry leads to uncontrolled and unsustainable
growth in susceptible plants, primarily broadleaf weeds, ultimately causing their death. The
parent compound, MCPA, is known to be the active form.
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Simplified Auxin Signaling Pathway
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Figure 2: The auxin signaling pathway, the mode of action for MCPA-thioethyl.
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Experimental Protocols

Detailed experimental protocols for the analysis of MCPA-thioethyl are crucial for research
and quality control. While specific protocols for the thioethyl ester are not extensively detailed
in publicly available literature, methods for the parent compound, MCPA, are well-established
and can be adapted.

Analytical Methods

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the analysis of phenoxy herbicides.
Due to the low volatility of the acid form, a derivatization step is often required.

o Sample Preparation (Soil): A QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method can be employed for extraction from soil samples.

o Homogenize and sieve the soil sample.

o Extract a known weight of soil with acetonitrile.

o Add partitioning salts (e.g., magnesium sulfate, sodium chloride) and centrifuge.

o The supernatant is subjected to dispersive solid-phase extraction (d-SPE) for cleanup.

o Derivatization: The extract is derivatized to increase volatility, for example, by methylation to
form the methyl ester.

» GC-MS Conditions (General):

o

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

[¢]

[¢]

Injection Mode: Splitless.

[e]

Temperature Program: An optimized temperature ramp to ensure good separation.
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o MS Detection: Electron ionization (El) with selected ion monitoring (SIM) for enhanced
sensitivity and specificity.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity without the need for derivatization, making it
suitable for polar compounds like phenoxy acids.

e Sample Preparation (Water): Solid-phase extraction (SPE) is commonly used to concentrate
the analyte and clean up the sample.

o

Acidify the water sample to pH 2-3.

[¢]

Condition a C18 SPE cartridge with methanol and acidified water.

[e]

Load the sample onto the cartridge.

[e]

Wash the cartridge to remove interferences.

o

Elute the analyte with a suitable solvent like methanol.
e LC-MS/MS Conditions (General):
o Column: A reverse-phase C18 column.

o Mobile Phase: A gradient of acidified water (e.g., with formic acid) and an organic solvent
like acetonitrile or methanol.

o lonization: Electrospray ionization (ESI) in negative mode.

o MS/MS Detection: Multiple reaction monitoring (MRM) of specific precursor-to-product ion
transitions for quantification and confirmation. A common transition for MCPA is m/z 199 ->
141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [MCPA-thioethyl: A Technical Guide to its Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675963#mcpa-thioethyl-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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